Cas no 4928-88-5 (Methyl 1H-1,2,4-triazole-3-carboxylate)

• Product Name: Methyl 1H-1,2,4-triazole-3-carboxylate
• CAS No: 4928-88-5
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD00135989
• CID: 45424
• PubChem ID: 24877742
• Update Time: 2025-04-18

Methyl 1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1H-1,2,4-triazole-3-carboxylate
• Methyl-1H-1,2,4-triazole-3-carboxylate
• 1,2,4-Triazole-3-methyl carboxylate
• 1,2,4-Triatoze-3-carboxylic acid Methylester
• Methyl 1,2,4-triazole-3-carboxylate
• 1H-1,2,4-Triazole-3-carboxylic acid methyl ester
• METHYL 4H-1,2,4-TRIAZOLE-3-CARBOXYLATE
• 1,2,4-Triazole-3-carboxylic Acid Methyl Ester
• methyl 1H-1,2,4-triazole-5-carboxylate
• 1,2,4-Triazole-3-Carboxylic Acid Methylester
• Methyl1,2,4-triazole-3-carboxylate
• 1H-1,2,4-Triazole-3-carboxylic acid, methyl ester
• 1H-1,2,4-triazole-5-carboxylic acid methyl ester
• Methyl 1,2,4-triazole-3-carboxylate,
• A851751
• FT-0606246
• SY015262
• AKOS005442001
• 5-carbomethoxy-1,2,4-triazole
• methyl1H-1,2,4-triazole-3-carboxylate
• [1,2,4]triazole-3-carboxylic acid methyl ester
• HY-W007685
• 4928-88-5
• SCHEMBL538234
• BP-20318
• CCG-321689
• AKOS009143218
• F14150
• 2227213-13-8
• 1H-[1,2,4]triazole-3-carboxylic acid methyl ester
• MFCD00135989
• A827695
• CS-W007685
• AM87007
• EN300-53054
• DTXSID10370605
• AS-10771
• 3-methoxycarbonyl-1,2,4-triazole
• NS00077881
• QMPFMODFBNEYJH-UHFFFAOYSA-N
• AC-11651
• M2368
• Methyl-1H-1,2,4-triazole-3-carboxylate, 98%
• 2,6-DIFLUORO-3-METHYLPHENYLACETICACID
• G63028
• DB-019191
• STK352887
• Methyl 1H-1,2,4-Triazole-3-carboxylate; s-Triazole-3-carboxylic Acid Methyl Ester; 3-Methoxycarbonyl-1,2,4-triazole; Methyl 4H-1,2,4-Triazole-3-carboxylate

• MDL： MFCD00135989
• Inchi： 1S/C4H5N3O2/c1-9-4(8)3-5-2-6-7-3/h2H,1H3,(H,5,6,7)
• InChI Key： QMPFMODFBNEYJH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC=NN1)=O

Computed Properties

• Exact Mass: 127.03800
• Monoisotopic Mass: 127.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.2
• Topological Polar Surface Area: 67.9

Experimental Properties

• Color/Form: solid
• Density: 1.3800
• Melting Point: 196-199 °C (lit.)
• Boiling Point: 283.9°C at 760 mmHg
• Flash Point: 125.5℃
• Refractive Index: 1.534
• PSA: 67.87000
• LogP: -0.40870
• Solubility: Not determined

Methyl 1H-1,2,4-triazole-3-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds